Cas no 855165-19-4 (2-methoxyquinoline-4-carbonitrile)

2-methoxyquinoline-4-carbonitrile structure

855165-19-4 structure

Product Name:2-methoxyquinoline-4-carbonitrile

CAS No:855165-19-4

MF:C₁₁H₈N₂O

MW:184.19402217865

MDL:MFCD16878057

CID:717348

PubChem ID:56828120

Update Time:2024-01-31

2-methoxyquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Quinolinecarbonitrile,2-methoxy-
- 2-methoxyquinoline-4-carbonitrile
- Cinchoninonitrile, 2-methoxy- (4CI)
- Cinchoninonitrile, 2-methoxy- (4CI)
- 4-Quinolinecarbonitrile, 2-methoxy-
- MDL： MFCD16878057
- Inchi： 1S/C11H8N2O/c1-14-11-6-8(7-12)9-4-2-3-5-10(9)13-11/h2-6H,1H3
- InChI Key： XZANBBKOOLJQBU-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)C(C#N)=CC=1OC

2-methoxyquinoline-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M342258-10mg	2-methoxyquinoline-4-carbonitrile	855165-19-4		10mg	$ 50.00	2022-06-02
TRC	M342258-50mg	2-methoxyquinoline-4-carbonitrile	855165-19-4		50mg	$ 160.00	2022-06-02
TRC	M342258-100mg	2-methoxyquinoline-4-carbonitrile	855165-19-4		100mg	$ 250.00	2022-06-02
Chemenu	CM239974-1g	2-Methoxyquinoline-4-carbonitrile	855165-19-4	97%	1g	$669	2022-08-31
Enamine	EN300-96391-0.05g	2-methoxyquinoline-4-carbonitrile	855165-19-4	95.0%	0.05g	$135.0	2025-02-19
Enamine	EN300-96391-0.1g	2-methoxyquinoline-4-carbonitrile	855165-19-4	95.0%	0.1g	$202.0	2025-02-19
Enamine	EN300-96391-0.25g	2-methoxyquinoline-4-carbonitrile	855165-19-4	95.0%	0.25g	$289.0	2025-02-19
Enamine	EN300-96391-0.5g	2-methoxyquinoline-4-carbonitrile	855165-19-4	95.0%	0.5g	$480.0	2025-02-19
Enamine	EN300-96391-1.0g	2-methoxyquinoline-4-carbonitrile	855165-19-4	95.0%	1.0g	$614.0	2025-02-19
Enamine	EN300-96391-2.5g	2-methoxyquinoline-4-carbonitrile	855165-19-4	95.0%	2.5g	$1202.0	2025-02-19

2-methoxyquinoline-4-carbonitrile Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

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